3-Cyclopropoxy-6-iodopicolinamide
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Description
Note on Evidence Discrepancy: The provided evidence () exclusively describes 3-Cyclopropoxy-6-iodopicolinaldehyde (C₉H₈INO₂), a compound with an aldehyde (-CHO) functional group. In contrast, the requested compound, 3-Cyclopropoxy-6-iodopicolinamide, is an amide derivative (likely containing a -CONH₂ group instead of -CHO). The molecular formula, structure, and properties of these two compounds differ significantly due to their distinct functional groups.
To ensure scientific accuracy, this article will outline the limitations of the available data and provide a hypothetical comparison framework based on structural analogs of the aldehyde compound described in .
Properties
Molecular Formula |
C9H9IN2O2 |
|---|---|
Molecular Weight |
304.08 g/mol |
IUPAC Name |
3-cyclopropyloxy-6-iodopyridine-2-carboxamide |
InChI |
InChI=1S/C9H9IN2O2/c10-7-4-3-6(14-5-1-2-5)8(12-7)9(11)13/h3-5H,1-2H2,(H2,11,13) |
InChI Key |
RWXJMCXRGQPQTE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=C(C=C2)I)C(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-6-iodopicolinamide typically involves the iodination of a picolinamide derivative followed by the introduction of a cyclopropoxy group. One common method involves the use of iodine and a suitable oxidizing agent to introduce the iodine atom into the picolinamide structure. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using a cyclopropyl halide .
Industrial Production Methods
Industrial production methods for 3-Cyclopropoxy-6-iodopicolinamide are not well-documented in the literature. the synthesis likely involves similar steps as those used in laboratory settings, with optimization for large-scale production. This may include the use of continuous flow reactors and other scalable techniques to ensure consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-6-iodopicolinamide can undergo various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other nucleophiles in substitution reactions.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.
Oxidation and Reduction: Reagents such as hydrogen peroxide, sodium borohydride, and other oxidizing or reducing agents can be used.
Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted picolinamides, while coupling reactions can produce biaryl compounds.
Scientific Research Applications
3-Cyclopropoxy-6-iodopicolinamide has several applications in scientific research, including:
Biology: The compound can be used in the study of biological pathways and as a probe in biochemical assays.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-6-iodopicolinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The exact pathways and targets depend on the specific application and context in which the compound is used. For example, in biochemical assays, it may act as an inhibitor or activator of certain enzymes, affecting their activity and downstream signaling pathways .
Comparison with Similar Compounds
Comparison with Similar Compounds (Hypothetical Framework)
Given the absence of data for 3-Cyclopropoxy-6-iodopicolinamide , the following analysis focuses on 3-Cyclopropoxy-6-iodopicolinaldehyde and structurally related compounds. This framework may guide future research on the amide derivative.
Structural Analogs of 3-Cyclopropoxy-6-iodopicolinaldehyde
Key structural features of the compound include:
- Cyclopropoxy substituent : Enhances steric effects and modulates electronic properties.
- Aldehyde functional group : Provides a site for nucleophilic addition or oxidation.
Table 1: Comparison with Analogous Aldehyde Derivatives
Functional Group Impact
- Aldehyde vs. Amide: Aldehydes (e.g., 3-Cyclopropoxy-6-iodopicolinaldehyde) are reactive toward nucleophiles (e.g., amines, alcohols) and can undergo oxidation to carboxylic acids.
Table 2: Functional Group Comparison
| Property | Aldehyde (C₉H₈INO₂) | Hypothetical Amide (C₉H₉IN₂O₂) |
|---|---|---|
| Reactivity | High (oxidizable, nucleophilic additions) | Moderate (stable, H-bond donor) |
| Biological Relevance | Limited (often intermediates) | High (e.g., kinase inhibitors) |
| Synthetic Utility | Cross-coupling, oxidation | Target engagement in drug design |
Hypothetical Comparison for 3-Cyclopropoxy-6-iodopicolinamide
If the amide derivative were synthesized, its properties could be inferred from analogs:
- Cyclopropoxy Group : Likely improves metabolic stability compared to larger alkoxy groups (e.g., ethoxy) .
- Iodo Substituent : May enhance binding affinity in halogen-bonding interactions (common in kinase inhibitors).
- Amide Group : Could increase solubility and bioavailability relative to the aldehyde.
Table 3: Projected Data for 3-Cyclopropoxy-6-iodopicolinamide
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